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Compound of Interest

Compound Name: 1-Methoxy-4-nitrobutane

Cat. No.: B11717983

Get Quote

Executive Summary
1-Methoxy-4-nitrobenzene (CAS 100-17-4), commonly known as p-nitroanisole, is a critical

aromatic intermediate in the synthesis of pharmaceuticals, azo dyes, and agricultural

chemicals.[1] Structurally, it represents a classic "push-pull" π-conjugated system, where an

electron-donating methoxy group and an electron-withdrawing nitro group are positioned para

to each other. This electronic arrangement dictates its high dipole moment, unique

spectroscopic signature, and reactivity profile—most notably its reduction to p-anisidine, a

precursor for the analgesic phenacetin and various dye intermediates.

Molecular Specifications & Identification
The following table consolidates the core identity parameters for p-nitroanisole.
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Parameter Value

IUPAC Name 1-Methoxy-4-nitrobenzene

Common Name p-Nitroanisole

CAS Registry Number 100-17-4

Molecular Formula C₇H₇NO₃

Molecular Weight 153.14 g/mol

SMILES COc1ccc(cc1)[O-]

InChI Key BNUHAJGCKIQFGE-UHFFFAOYSA-N

Appearance Yellowish crystalline solid

Structural Analysis & Electronic Properties
The reactivity of p-nitroanisole is governed by the resonance interaction between the

substituents. The methoxy group (

) acts as a

-donor (+M effect), while the nitro group (

) acts as a strong

-acceptor (-M effect).

Electronic Resonance
This "push-pull" character creates a significant dipole moment (~6.15 D) and increases the

double-bond character of the ring-substituent bonds, enforcing a planar or quasi-planar

geometry that facilitates conjugation.

Neutral Form
(Benzenoid)

Charge Separated
(Quinoid Character)

Resonance (+M / -M) Dipole Moment
~6.15 D

Resultant Property
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Figure 1: Resonance contribution leading to the high dipole moment and quinoid character of

p-nitroanisole.

Physicochemical Profile
Property Metric Condition

Melting Point 52–54 °C Standard Pressure

Boiling Point 260 °C Standard Pressure

Density 1.23 g/cm³ at 25 °C

Solubility (Water) Low (< 0.05%) Cold water

Solubility (Organic) High Ethanol, Ether, Acetone

Partition Coeff.[2] (LogP) 2.03 Octanol/Water

Spectroscopic Characterization
Accurate identification relies on interpreting the distinct shifts caused by the para-substitution

pattern.

Nuclear Magnetic Resonance (NMR)
Data based on CDCl₃ solvent.
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Nucleus
Shift (δ
ppm)

Multiplicity Integration Assignment
Structural
Insight

¹H 8.20
Doublet (J ≈

9 Hz)
2H

Ar-H (ortho to

NO₂)

Deshielded

by -NO₂

anisotropy/in

duction.

¹H 6.95
Doublet (J ≈

9 Hz)
2H

Ar-H (ortho to

OMe)

Shielded by -

OMe

resonance

donation.

¹H 3.90 Singlet 3H -OCH₃

Characteristic

methoxy

chemical

shift.

¹³C 164.6 Singlet C C-1 (C-OMe)

Highly

deshielded

ipso carbon.

¹³C 141.6 Singlet C C-4 (C-NO₂)
Deshielded

ipso carbon.

¹³C 126.0 Singlet CH
C-3,5 (ortho

to NO₂)
-

¹³C 114.1 Singlet CH
C-2,6 (ortho

to OMe)
-

¹³C 56.0 Singlet CH₃ -OCH₃ -

Infrared (IR) & Mass Spectrometry (MS)
IR: Strong bands at 1510 cm⁻¹ (asymmetric) and 1340 cm⁻¹ (symmetric) correspond to the

stretches of the nitro group. The

antisymmetric stretch appears near 1260 cm⁻¹.
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MS (EI): Molecular ion peak

at m/z 153. Major fragmentation involves loss of the methyl group (

) or the nitro group (

).

Synthesis & Manufacturing Protocols
Industrial Route: Nucleophilic Aromatic Substitution
This method is preferred for scale-up due to the availability of p-chloronitrobenzene and higher

atom economy compared to nitration of anisole (which yields ortho/para mixtures).

Reaction:

Protocol:

Charge: Load a high-pressure reactor with p-chloronitrobenzene (1.0 eq) and methanol

(excess, solvent/reactant).

Base Addition: Slowly add aqueous NaOH (1.1 eq) or solid KOH.

Reaction: Heat to 80–100 °C under slight pressure (2–5 bar) for 6–8 hours.

Workup: Distill off excess methanol. Dilute residue with water to precipitate the product.

Purification: Recrystallize from ethanol/water to yield yellow crystals (Yield >90%).

Laboratory Route: Methylation of p-Nitrophenol
Used when p-nitrophenol is the starting material.

Protocol:

Dissolve p-nitrophenol (10 mmol) in acetone (30 mL).

Add anhydrous
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(15 mmol) and stir for 15 min to form the phenolate.

Add dimethyl sulfate or iodomethane (12 mmol) dropwise. Caution: Methylating agents are

toxic.

Reflux for 4 hours. Monitor by TLC (SiO₂, 20% EtOAc/Hexane).

Filter inorganic salts, evaporate solvent, and wash with dilute NaOH to remove unreacted

phenol.

p-Chloronitrobenzene

Meisenheimer Complex
(Transient)

Addition

MeOH / NaOH
(Nucleophilic Subst.)

p-Nitroanisole
(>90% Yield)

Elimination of Cl-

Click to download full resolution via product page

Figure 2: Mechanism of the industrial synthesis route via Nucleophilic Aromatic Substitution (

).

Reactivity & Applications: Reduction to p-Anisidine
The most significant application of p-nitroanisole is its reduction to p-anisidine (4-

methoxyaniline). This transformation is the gateway to synthesizing azo dyes and

pharmaceutical intermediates.

Reduction Mechanism: The reduction proceeds through a nitroso and hydroxylamine

intermediate sequence.
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Figure 3: Stepwise reduction pathway from nitroanisole to anisidine.

Experimental Reduction Protocol (Catalytic Hydrogenation):

Catalyst: 5% Pd/C or Raney Nickel.

Solvent: Methanol or Ethanol.

Conditions:

atmosphere (1–3 atm), Room Temperature to 50 °C.

Process: Stir vigorously until

uptake ceases. Filter catalyst and concentrate filtrate to obtain p-anisidine (sensitive to
oxidation; store under inert gas).

Safety & Toxicology
Toxicity: p-Nitroanisole is toxic by ingestion, inhalation, and skin absorption.[2]

Methemoglobinemia: Like many nitro-aromatics, it can induce methemoglobinemia, reducing

the blood's oxygen-carrying capacity.

Carcinogenicity: Classified as a Group 2B carcinogen (possibly carcinogenic to humans) by

IARC.

Handling: Use full PPE (gloves, goggles, respirator). Handle in a fume hood. Avoid dust

formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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